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molecular formula C9H8FN3 B8338344 4-(2-fluorophenyl)-1-methyl-1H-1,2,3-triazole

4-(2-fluorophenyl)-1-methyl-1H-1,2,3-triazole

Cat. No. B8338344
M. Wt: 177.18 g/mol
InChI Key: BMDUKPWZMCHCAR-UHFFFAOYSA-N
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Patent
US08742097B2

Procedure details

To a solution of 4-(2-fluorophenyl)-1-methyl-1H-1,2,3-triazole (1.44 g, 8.1 mmol) in THF (41 mL) was added n-BuLi (1.6 M in hexane, 6.10 mL, 9.8 mmol) dropwise at −75° C. under Argon. The resulted orange solution was stirred at −75° C. for 1 h, then DMF (0.82 mL, 10.6 mmol) was added dropwise at −75° C. and the reaction mixture was allowed to warm up to room temperature over 1 h. The mixture was then poured into saturated ammonium chloride solution and extracted with ethyl acetate and the combined organic extracts washed with brine, dried over sodium sulphate, filtered and evaporated. Purification by chromatography (silica, 0 to 50% ethyl acetate in heptane) afforded the title compound (1.45 g, 87%) as an off white solid. MS: m/e=206.0 [M]+.
Name
4-(2-fluorophenyl)-1-methyl-1H-1,2,3-triazole
Quantity
1.44 g
Type
reactant
Reaction Step One
Name
n-BuLi
Quantity
6.1 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
41 mL
Type
solvent
Reaction Step One
Name
DMF
Quantity
0.82 mL
Type
reactant
Reaction Step Two
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound
Yield
87%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[N:9]=[N:10][N:11]([CH3:13])[CH:12]=1.[Li]CCCC.CN([CH:22]=[O:23])C.[Cl-].[NH4+]>C1COCC1>[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[N:9]=[N:10][N:11]([CH3:13])[C:12]=1[CH:22]=[O:23] |f:3.4|

Inputs

Step One
Name
4-(2-fluorophenyl)-1-methyl-1H-1,2,3-triazole
Quantity
1.44 g
Type
reactant
Smiles
FC1=C(C=CC=C1)C=1N=NN(C1)C
Name
n-BuLi
Quantity
6.1 mL
Type
reactant
Smiles
[Li]CCCC
Name
THF
Quantity
41 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
DMF
Quantity
0.82 mL
Type
reactant
Smiles
CN(C)C=O
Step Three
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-75 °C
Stirring
Type
CUSTOM
Details
The resulted orange solution was stirred at −75° C. for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to warm up to room temperature over 1 h
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
the combined organic extracts washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulphate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
Purification by chromatography (silica, 0 to 50% ethyl acetate in heptane)

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
FC1=C(C=CC=C1)C=1N=NN(C1C=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.45 g
YIELD: PERCENTYIELD 87%
YIELD: CALCULATEDPERCENTYIELD 87.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.